Miripirium chloride
Overview
Description
Miripirium chloride is an alkyl pyridine quaternary ammonium salt . It is used as an antimicrobial preservative in some pharmaceutical products . Miripirium was used as the preservative in Depo-Medrol . It is also used as a constituent of methylprednisolone acetate suspensions used for intra-articular corticosteroid therapy .
Molecular Structure Analysis
The molecular formula of Miripirium chloride is C20H36ClN . The molecular weight is 326.0 g/mol . The InChI string is InChI=1S/C20H36N.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-21-18-15-20(2)16-19-21;/h15-16,18-19H,3-14,17H2,1-2H3;1H/q+1;/p-1 .
Physical And Chemical Properties Analysis
The computed properties of Miripirium chloride include a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 1, and a rotatable bond count of 13 . The exact mass is 325.2536278 g/mol, and the monoisotopic mass is also 325.2536278 g/mol . The topological polar surface area is 3.9 Ų .
Scientific Research Applications
Preservative in Pharmaceutical Formulations
Miripirium chloride, also known as Myristyl-γ-picolinium chloride (MGPC), is an alkyl pyridine quaternary ammonium salt and a popular preservative in injectables . It’s used in pharmaceutical formulations such as Depo-Medrol (Methylprednisolone acetate) .
Germicidal Detergent
MGPC is a germicidal detergent . This means it has properties that allow it to kill germs and other microorganisms, making it useful in maintaining hygiene and preventing the spread of diseases.
Constituent in Veterinary Drugs
Miripirium chloride is a constituent in veterinary drugs such as Dimazon (Furosemide) . This suggests its use in the treatment and prevention of diseases in animals.
Preservative for Vaccines
It has even been investigated as a preservative for polio vaccine . This indicates its potential use in the preservation and longevity of vaccines.
Chemical Synthesis
The compound is synthesized from neat myristyl chloride and γ-picoline in continuous flow . .
Neurotoxicity Research
Additives of methylprednisolone acetate formulations such as polyethylene glycol and miripirium chloride can be neurotoxic when injected intrathecally . This suggests its use in neurotoxicity research.
Mechanism of Action
Target of Action
Miripirium chloride is primarily used as an antimicrobial preservative in some pharmaceutical products . It is a germicidal detergent that is used as a preservative in injectable formulations .
Mode of Action
As an antimicrobial preservative, Miripirium chloride works by inhibiting the growth of bacteria and other microbes, thereby preventing contamination and spoilage of pharmaceutical products . .
Biochemical Pathways
As an antimicrobial agent, it likely disrupts essential cellular processes in microbes, leading to their death or inhibition of growth .
Result of Action
The primary result of Miripirium chloride’s action is the prevention of microbial contamination in pharmaceutical products, ensuring their safety and efficacy . It should be noted that additives of methylprednisolone acetate formulations such as miripirium chloride can be neurotoxic when injected intrathecally .
Action Environment
The efficacy and stability of Miripirium chloride can be influenced by various environmental factors. For instance, the synthesis of Miripirium chloride from neat myristyl chloride and γ-picoline in continuous flow is a high-p,T,c chemical intensification process . The material-of-construction (MOC) of the flow reactor can impact the nature of the product obtained under the reaction conditions .
Safety and Hazards
Miripirium chloride can be neurotoxic when injected intrathecally . Adverse reactions have been reported with this administration route such as arachnoiditis, bladder dysfunction, headache, meningitis . The lethal doses of myristyl-γ-picolinium chloride (Miripirium) were determined to be 200 mg/Kg subcutaneously, 7.5 mg/Kg intraperitoneally, 30 mg/Kg intravenously, and 250 mg/Kg by stomach tube .
Future Directions
properties
IUPAC Name |
4-methyl-1-tetradecylpyridin-1-ium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H36N.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-21-18-15-20(2)16-19-21;/h15-16,18-19H,3-14,17H2,1-2H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCTSINFCZHUVLI-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC[N+]1=CC=C(C=C1)C.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H36ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2046834 |
Source
|
| Record name | Miripirium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2046834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Miripirium chloride | |
CAS RN |
2748-88-1 |
Source
|
| Record name | Myristyl-γ-picolinium chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2748-88-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Miripirium chloride [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002748881 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Quatresin | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36338 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Pyridinium, 4-methyl-1-tetradecyl-, chloride (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Miripirium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2046834 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methyl-1-tetradecylpyridinium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.534 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | MIRIPIRIUM CHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3D6CWI0P23 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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